threo-ICI 118551 Hydrochloride
threo-ICI 118551 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
72795-04-1
VCID:
VC0143522
InChI:
InChI=1S/C17H27NO2.ClH/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17;/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3;1H/t13-,16-;/m0./s1
SMILES:
CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl
Molecular Formula:
C17H28ClNO2
Molecular Weight:
313.9 g/mol
threo-ICI 118551 Hydrochloride
CAS No.: 72795-04-1
Reference Standards
VCID: VC0143522
Molecular Formula: C17H28ClNO2
Molecular Weight: 313.9 g/mol
| CAS No. | 72795-04-1 |
|---|---|
| Product Name | threo-ICI 118551 Hydrochloride |
| Molecular Formula | C17H28ClNO2 |
| Molecular Weight | 313.9 g/mol |
| IUPAC Name | (2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride |
| Standard InChI | InChI=1S/C17H27NO2.ClH/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17;/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3;1H/t13-,16-;/m0./s1 |
| Standard InChIKey | KBXMBGWSOLBOQM-LINSIKMZSA-N |
| Isomeric SMILES | CC1=C2CCCC2=C(C=C1)OC[C@@H]([C@H](C)NC(C)C)O.Cl |
| SMILES | CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl |
| Canonical SMILES | CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl |
| Synonyms | (2R,3S)-rel-1-[(2,3-Dihydro-7-methyl-1H-inden-4-yl)oxy]-3-[(1-methylethyl)amino]-2-butanol Hydrochloride; (R*,S*)-()-1-[(2,3-Dihydro-7-methyl-1H-inden-4-yl)_x000B_oxy]-3-[(1-methylethyl)amino]-2-butanol Hydrochloride; |
| PubChem Compound | 25102594 |
| Last Modified | Nov 11 2021 |
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